1-(2-Ethoxyethyl)-1H-imidazole
Description
1-(2-Ethoxyethyl)-1H-imidazole (IUPAC name: 1-(2-ethoxyethyl)-1H-imidazole) is a substituted imidazole derivative characterized by an ethoxyethyl group (-CH₂CH₂OCH₂CH₃) attached to the nitrogen atom of the imidazole ring. This compound belongs to the class of N-alkylimidazoles, which are widely studied for their diverse chemical and biological properties.
Properties
CAS No. |
197712-86-0 |
|---|---|
Molecular Formula |
C7H12N2O |
Molecular Weight |
140.18 g/mol |
IUPAC Name |
1-(2-ethoxyethyl)imidazole |
InChI |
InChI=1S/C7H12N2O/c1-2-10-6-5-9-4-3-8-7-9/h3-4,7H,2,5-6H2,1H3 |
InChI Key |
NUXHRJHNSNRMMO-UHFFFAOYSA-N |
Canonical SMILES |
CCOCCN1C=CN=C1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Chemical Properties
The table below compares 1-(2-ethoxyethyl)-1H-imidazole with structurally related imidazole derivatives, emphasizing substituent effects on molecular weight (MW), hydrophobicity, and applications:
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